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Compound of Interest

Compound Name: 2-Methoxyphenylboronic acid

Cat. No.: B135780 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and operational procedures for the handling and disposal of 2-
Methoxyphenylboronic acid (CAS No. 5720-06-9). It is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier and Properties:

Property Value

Chemical Name 2-Methoxyphenylboronic acid

Synonyms
2-Methoxybenzeneboronic acid, o-Anisylboronic

acid

CAS Number 5720-06-9[1]

Molecular Formula CH₃OC₆H₄B(OH)₂

Molecular Weight 151.96 g/mol [1]

Appearance Off-white to white solid[2]

Melting Point 105-110 °C

Hazard Identification and First Aid:
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2-Methoxyphenylboronic acid is classified as an irritant. It can cause skin, eye, and

respiratory tract irritation.[2][3][4] Ingestion may lead to gastrointestinal irritation.[2]

Exposure Route Symptoms First Aid Measures

Inhalation Respiratory tract irritation.[2]

Remove to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.[2][4]

Skin Contact Skin irritation.[2][3]

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing.[2] Seek

medical advice if irritation

occurs.[3][4]

Eye Contact Serious eye irritation.[2][3]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[2]

Seek medical attention.[2][3]

Ingestion

Gastrointestinal irritation with

nausea, vomiting, and

diarrhea.[2]

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and have

them drink 2-4 cupfuls of water

or milk.[2] Seek immediate

medical attention.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Methoxyphenylboronic acid to minimize

exposure and ensure personal safety.[5]
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Area of Protection Required PPE
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[2][5]

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[4][6]

Inspect gloves for integrity

before each use. Dispose of

contaminated gloves after use.

[4]

Body Protection Laboratory coat.
Should be worn at all times

and be properly fastened.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 dust mask) may be

required if ventilation is

inadequate or for spill cleanup

to avoid inhaling dust.[5]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[2]

Operational Plan for Safe Handling
A systematic approach is crucial for safely handling 2-Methoxyphenylboronic acid in a

laboratory setting.

Preparation and Engineering Controls:
Ventilation: Always handle 2-Methoxyphenylboronic acid in a well-ventilated area,

preferably within a chemical fume hood, to keep airborne concentrations low.[2]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[2][7]

Work Area: Keep the work area clean and free of clutter. Remove all non-essential items.

Step-by-Step Handling Protocol:
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Don PPE: Before handling the chemical, put on all required personal protective equipment

as detailed in the table above.

Weighing:

Perform weighing operations in a fume hood or a ventilated balance enclosure to minimize

dust inhalation.

Use a clean, dry spatula and weighing paper or a weighing boat.

Avoid creating dust clouds. If dust is generated, gently clean the area with a damp paper

towel (to be disposed of as chemical waste).

Transferring:

When transferring the solid, do so carefully to prevent spillage.

If transferring to a reaction vessel, use a powder funnel.

Dissolving:

Add the solid 2-Methoxyphenylboronic acid to the solvent slowly while stirring.

Be aware of any potential exothermic reactions, although none are specifically noted for

dissolution in common laboratory solvents.
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Caption: Workflow for handling 2-Methoxyphenylboronic acid.
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Disposal Plan
Proper disposal of 2-Methoxyphenylboronic acid and associated materials is critical to

prevent environmental contamination and adhere to regulations.

Waste Segregation and Collection:
Waste Containers: Use separate, clearly labeled, and sealable containers for solid and liquid

waste containing 2-Methoxyphenylboronic acid.[6]

Labeling: All waste containers must be labeled as "Hazardous Waste" and include the full

chemical name.[6]

Solid Waste: Dispose of all contaminated solid materials, including gloves, weighing papers,

and absorbent pads, in the designated solid hazardous waste container.[6]

Liquid Waste: Unused solutions of 2-Methoxyphenylboronic acid and rinsates from

decontamination should be collected in a designated liquid hazardous waste container. Do

not dispose of it down the drain.[6]

Spill Management:
Small Spills (within a fume hood):

Ensure proper PPE is worn.

Gently sweep or vacuum up the spilled solid, avoiding dust generation.[2]

Place the collected material and any contaminated cleaning materials into a sealed bag

and then into the solid hazardous waste container.[6]

Wipe the area with a damp cloth. The cloth should also be disposed of as solid hazardous

waste.

Large Spills or Spills Outside a Fume Hood:

Evacuate the immediate area.[6]
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Alert laboratory personnel and contact your institution's Environmental Health and Safety

(EHS) office.[6]

Prevent entry into the affected area until it has been deemed safe by trained personnel.[6]

Decontamination:
Glassware and Equipment:

Rinse glassware and equipment that have been in contact with 2-Methoxyphenylboronic
acid with a suitable solvent (e.g., the solvent used in the procedure).

Collect the initial rinsate as liquid hazardous waste.

Wash the glassware with soap and water.

Container Disposal: Do not reuse empty containers. Triple rinse the container with an

appropriate solvent, collecting the rinsate as hazardous waste. Puncture and dispose of the

container in accordance with local and institutional regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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